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Compound of Interest

Compound Name: Urethane-d5

Cat. No.: B196603 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety protocols and logistical plans for the handling and

disposal of Urethane-d5. Adherence to these guidelines is essential to ensure personnel safety

and regulatory compliance. Urethane-d5, like its non-deuterated counterpart, is classified as a

carcinogen and an irritant, necessitating stringent handling procedures.[1][2]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory for all personnel handling Urethane-d5. The required level of

protection varies depending on the specific task being performed. Double gloving is

recommended to prevent permeation of the chemical.[2]
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Task Required Personal Protective Equipment

Receiving and Storage
- Nitrile gloves (single pair) - Lab coat - Safety

glasses

Weighing and Aliquoting

- Double nitrile gloves - Disposable lab coat or

gown - Chemical splash goggles and face shield

- N95 or higher-rated respirator

Solution Preparation
- Double nitrile gloves - Disposable lab coat or

gown - Chemical splash goggles

Spill Cleanup

- Double nitrile gloves - Disposable coveralls -

Chemical splash goggles and face shield - Air-

purifying respirator (APR) with organic vapor

cartridges

Waste Disposal
- Double nitrile gloves - Lab coat - Safety

glasses

Operational Plan
A designated area, such as a chemical fume hood, must be established for all work involving

Urethane-d5.[3][4] This area should be clearly marked with a warning sign indicating the

presence of a carcinogenic material.[3]

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

Labeling: Ensure the container is clearly labeled with the chemical name (Urethane-d5),

CAS number (73962-07-9), and appropriate hazard warnings (Carcinogen, Irritant).

Storage: Store Urethane-d5 in a designated, well-ventilated, and secure location. The

storage container should be kept tightly closed in a cool, dry place, and away from

incompatible materials such as strong oxidizing agents.[5][6] Refrigeration is recommended

for long-term storage.[2]

Weighing and Aliquoting
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All weighing and aliquoting of solid Urethane-d5 must be performed within a certified chemical

fume hood or a ventilated balance enclosure to minimize inhalation exposure.[3]

Preparation: Don the appropriate PPE as specified in the table above.

Tare Method: To prevent contamination of the balance, use the tare method.[3]

Pre-weigh a sealed secondary container (e.g., a vial with a cap) on the analytical balance.

Inside the chemical fume hood, carefully transfer the desired amount of Urethane-d5 from

the primary container to the tared secondary container.

Seal the secondary container.

Remove the sealed secondary container from the fume hood and re-weigh it.

Adjust the amount of solid inside the fume hood as necessary, repeating the weighing

process until the desired weight is achieved.

Cleanup: After weighing, decontaminate all surfaces and equipment with a suitable solvent

(e.g., 70% ethanol) and dispose of all contaminated materials as hazardous waste.

Solution Preparation
Preparation: Don the appropriate PPE. All solution preparation must be conducted in a

chemical fume hood.

Dissolving: Slowly add the solvent to the pre-weighed Urethane-d5 to avoid splashing.

Labeling: Clearly label the solution with the chemical name, concentration, solvent, date of

preparation, and appropriate hazard warnings.

Disposal Plan
All Urethane-d5 waste, including empty containers, contaminated PPE, and experimental

waste, must be disposed of as hazardous chemical waste in accordance with institutional and

local regulations.[7][8]
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Waste Segregation and Collection
Solid Waste: Collect all solid waste contaminated with Urethane-d5 (e.g., weighing paper,

contaminated gloves, disposable lab coats) in a designated, leak-proof, and clearly labeled

hazardous waste container.

Liquid Waste: Collect all liquid waste containing Urethane-d5 in a separate, leak-proof, and

clearly labeled hazardous waste container. Do not mix with other solvent waste streams

unless explicitly permitted by your institution's environmental health and safety (EHS) office.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container for hazardous chemical waste.[1]

Disposal Procedure
Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the full

chemical name "Urethane-d5," and the approximate concentration and quantity.

Storage: Store hazardous waste containers in a designated satellite accumulation area

within the laboratory.

Pickup: Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste. Do not pour any Urethane-d5 waste down the drain.[7]

Quantitative Data
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Property Value

CAS Number 73962-07-9[1]

Molecular Formula C₃H₂D₅NO₂[1]

Molecular Weight 94.12 g/mol [1]

Appearance White crystalline solid

Melting Point 48.5-50 °C[1]

Boiling Point 184 °C at 760 mmHg[1]

Flash Point 97.2 °C[1]

Density 1.104 g/cm³[1]

Occupational Exposure Limits Not established; minimize exposure[5][9]

Visual Workflows
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Urethane-d5 Handling Workflow
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Caption: Workflow for the safe handling of Urethane-d5.
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Urethane-d5 Disposal Workflow

Waste Collection

Interim Storage

Final Disposal

Segregate Waste

Use Labeled Containers

Store in Satellite Area

Request EHS Pickup

EHS Manages Disposal

End

Start

Click to download full resolution via product page

Caption: Step-by-step process for the disposal of Urethane-d5 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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